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Compound of Interest

Compound Name:
Phenyl 2-

(phenylthio)phenylcarbamate

Cat. No.: B116602 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the current scientific understanding of Phenyl 2-
(phenylthio)phenylcarbamate. Despite its crucial role as a synthetic intermediate in the

pharmaceutical industry, publicly available research on its direct therapeutic applications is

nascent. This document summarizes the available chemical and synthetic information and

explores the potential, yet currently unsubstantiated, avenues for therapeutic targeting based

on limited preliminary data from non-peer-reviewed sources.

Core Identity and Known Role
Phenyl 2-(phenylthio)phenylcarbamate (CAS No. 111974-73-3) is a well-characterized

organic compound with the molecular formula C₁₉H₁₅NO₂S.[1] Its primary and extensively

documented application is as a key intermediate in the multi-step synthesis of Quetiapine, an

atypical antipsychotic medication used in the treatment of schizophrenia and bipolar disorder.

[1]

Table 1: Physicochemical Properties of Phenyl 2-(phenylthio)phenylcarbamate
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Property Value

CAS Number 111974-73-3

Molecular Formula C₁₉H₁₅NO₂S

Molecular Weight 321.39 g/mol

Appearance White to Off-White Solid

Melting Point 91 - 92 °C

Boiling Point (Predicted) 438.0 ± 37.0 °C

Density (Predicted) 1.28 ± 0.1 g/cm³

Solubility Chloroform (Slightly), Methanol (Slightly)

Synthesis of Phenyl 2-(phenylthio)phenylcarbamate
The synthesis of Phenyl 2-(phenylthio)phenylcarbamate is a critical step in the

manufacturing of Quetiapine. The most common synthetic route involves the reaction of 2-

(phenylthio)aniline with phenyl chloroformate.

Experimental Protocol: Synthesis of Phenyl 2-
(phenylthio)phenylcarbamate
Materials:

2-(phenylthio)aniline

Phenyl chloroformate

Toluene

Sodium hydroxide (NaOH)

Sodium carbonate (Na₂CO₃)

Water
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Procedure:

Dissolve 2-(phenylthio)aniline in toluene and cool the solution to approximately 5°C.

Slowly add a solution of phenyl chloroformate in toluene to the stirred 2-(phenylthio)aniline

solution over a period of one hour.

Following the initial addition, commence a simultaneous addition of a second portion of

phenyl chloroformate in toluene and an aqueous solution of sodium hydroxide and sodium

carbonate.

Maintain the reaction temperature and stirring for a specified duration to ensure complete

reaction.

Upon completion, the product can be isolated and purified using standard organic chemistry

techniques such as extraction, washing, and recrystallization.

Caption: A potential workflow for investigating therapeutic targets.

Conclusion and Future Directions
In conclusion, Phenyl 2-(phenylthio)phenylcarbamate is a compound of significant interest

within the realm of pharmaceutical synthesis. However, its potential as a therapeutic agent in its

own right remains an open question. The information landscape is currently dominated by its

role as an intermediate, with only tantalizing, unconfirmed hints of biological activity.

For researchers and drug development professionals, this represents a greenfield opportunity.

The logical next steps would be to:

Conduct comprehensive in vitro screening of Phenyl 2-(phenylthio)phenylcarbamate
against a panel of disease-relevant targets, including epigenetic enzymes like LSD1.

Evaluate its cytotoxic and antiproliferative effects on various cancer cell lines.

If any significant activity is confirmed, initiate medicinal chemistry efforts to explore the

structure-activity relationship and optimize for potency and selectivity.
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Until such primary research is conducted and published, any discussion of the therapeutic

targets of Phenyl 2-(phenylthio)phenylcarbamate must be considered speculative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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